Cas no 1314898-34-4 (5-CHLORO-3-ETHYL-1,2-OXAZOLE)

• Product Name: 5-CHLORO-3-ETHYL-1,2-OXAZOLE
• CAS No: 1314898-34-4
• MF: C₅H₆ClNO
• MW: 131.560240268707
• CID: 4588036
• PubChem ID: 55264902
• Update Time: 2025-06-26

5-CHLORO-3-ETHYL-1,2-OXAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-ETHYL-1,2-OXAZOLE

• Inchi： 1S/C5H6ClNO/c1-2-4-3-5(6)8-7-4/h3H,2H2,1H3
• InChI Key： ZFWWYIXQCCHMIH-UHFFFAOYSA-N
• SMILES： O1C(Cl)=CC(CC)=N1

Additional information on 5-CHLORO-3-ETHYL-1,2-OXAZOLE

5-Chloro-3-Ethyl-1,2-Oxazole: A Comprehensive Overview

The compound 5-Chloro-3-Ethyl-1,2-Oxazole, identified by the CAS number 1314898-34-4, is a heterocyclic organic compound with significant applications in various fields. This molecule belongs to the class of oxazoles, which are five-membered rings consisting of one oxygen and one nitrogen atom. The substitution pattern of this compound includes a chlorine atom at position 5 and an ethyl group at position 3, making it a unique derivative within the oxazole family.

Oxazoles are widely studied due to their versatile properties and potential applications in pharmaceuticals, agrochemicals, and materials science. The 5-Chloro-3-Ethyl substitution introduces specific electronic and steric effects that enhance its reactivity and selectivity in various chemical reactions. Recent studies have highlighted the role of such substituted oxazoles in the development of new drug candidates, particularly in targeting specific biological pathways.

One of the most notable applications of 5-Chloro-3-Ethyl-1,2-Oxazole is in the field of medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules. For instance, its ability to participate in click chemistry reactions has made it a valuable component in the synthesis of complex structures with high precision. Additionally, its chlorine substituent contributes to its hydrophobicity, which is advantageous in drug design for improving membrane permeability.

In agrochemistry, this compound has shown promise as a precursor for herbicides and fungicides. The ethyl group at position 3 enhances its stability under environmental conditions, making it suitable for agricultural applications. Recent advancements in green chemistry have also focused on optimizing the synthesis of 5-Chloro-3-Ethyl-1,2-Oxazole using eco-friendly methods, such as microwave-assisted synthesis and catalytic processes.

The synthesis of 5-Chloro-3-Ethyl-1,2-Oxazole typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have reported efficient methods to achieve high yields while minimizing by-products. These methods often utilize readily available starting materials and mild reaction conditions, making them cost-effective for large-scale production.

From a structural perspective, the molecule's geometry plays a crucial role in its reactivity. The oxygen atom at position 1 and nitrogen atom at position 2 create a conjugated system that stabilizes the molecule and influences its electronic properties. This conjugation is exploited in various chemical transformations to generate derivatives with tailored functionalities.

In terms of spectroscopic analysis, 5-Chloro-3-Ethyl-1,2-Oxazole exhibits characteristic absorption bands in UV-vis spectroscopy due to its conjugated system. NMR spectroscopy provides insights into the spatial arrangement of substituents, confirming the presence of the chlorine and ethyl groups at their respective positions. These analytical techniques are essential for confirming the purity and structure of the compound during synthesis and quality control.

The application of computational chemistry has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity patterns. These studies provide valuable insights into its potential interactions with biological targets and guide experimental efforts in drug design.

In conclusion, 5-Chloro-3-Ethyl-1,2-Oxazole, with its unique substitution pattern and versatile properties, continues to be an area of active research across multiple disciplines. Its role as a building block in organic synthesis underscores its importance in advancing modern chemical sciences.